Cas no 1806779-13-4 (Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806779-13-4
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4846817
• Update Time: 2025-05-22

Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H10F2N2O2/c1-15-7(14)3-5-2-6(12)4-13-8(5)9(10)11/h2,4,9H,3,12H2,1H3
• InChI Key： DWVFLPWHYASFDW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)N)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate

Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate: A Comprehensive Overview

Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate, with the CAS number 1806779-13-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate, has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines an amino group at position 5, a difluoromethyl substituent at position 2, and an acetate ester at position 3 of the pyridine ring, making it a versatile building block for various chemical reactions.

The synthesis of Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and better purity. The use of transition metal catalysts and mild reaction conditions has been particularly beneficial in streamlining the synthesis process. Researchers have also explored the possibility of using bio-inspired catalysts to further enhance the sustainability of this synthesis.

One of the most promising applications of Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate lies in its role as an intermediate in drug discovery. The compound's ability to act as a precursor for more complex molecules has been widely recognized. For instance, studies have shown that derivatives of this compound can exhibit potent antimicrobial activity, making them potential candidates for developing new antibiotics. Additionally, its structural flexibility allows for modifications that can target specific biological pathways, such as those involved in cancer or neurodegenerative diseases.

Recent research has also highlighted the potential of Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its investigation as a component in advanced materials such as metal-organic frameworks (MOFs) and polymer-based composites. These materials have applications in catalysis, gas storage, and sensing technologies, underscoring the versatility of this compound beyond traditional pharmaceutical uses.

The pharmacokinetic properties of Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate have been extensively studied to evaluate its suitability as a drug candidate. Research indicates that the compound exhibits favorable absorption profiles and moderate stability in biological systems. However, further studies are required to fully understand its metabolism and excretion pathways. These investigations are crucial for determining whether the compound can be safely administered to humans or if modifications are necessary to improve its pharmacokinetic profile.

In terms of toxicity, recent studies have demonstrated that Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate exhibits low toxicity at therapeutic concentrations. However, long-term exposure studies are still needed to assess its safety profile comprehensively. Regulatory agencies emphasize the importance of thorough toxicological evaluations before any compound can be approved for clinical use, and this compound is no exception.

The development of novel synthetic routes for Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate continues to be an active area of research. Scientists are exploring alternative methods that could reduce production costs and minimize environmental impact. For example, researchers have investigated the use of continuous-flow reactors and green chemistry principles to achieve more sustainable synthesis pathways. These efforts align with global initiatives aimed at promoting environmentally friendly chemical manufacturing practices.

In conclusion, Methyl 5-amino-2-(difluoromethyl)pyridine-3-acetate (CAS No: 1806779-13-4) is a versatile compound with significant potential in various fields, including pharmaceuticals and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As ongoing research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.